Cas no 616201-87-7 (8-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: 8-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 616201-87-7
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD20134022
• CID: 3215091
• PubChem ID: 10329912
• Update Time: 2025-04-21

8-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1H-3-BENZAZEPINE, 8-FLUORO-2,3,4,5-TETRAHYDRO-1-METHYL-
• 8-Fluoro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 8-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• SCHEMBL1096101
• CHEMBL178252
• BDBM50161627
• 616201-87-7
• (1R,S)-8-fluoro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• EN300-266427
• 7-fluoro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• MDL： MFCD20134022
• Inchi： 1S/C11H14FN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： TXVNTTRQUFIPMP-UHFFFAOYSA-N
• SMILES： N1CCC2=CC=C(F)C=C2C(C)C1

Computed Properties

• Exact Mass: 179.111027613Da
• Monoisotopic Mass: 179.111027613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų